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Introduction

AF 430 azide is a fluorescent probe belonging to the coumarin family of dyes. It is
characterized by its bright green-yellow fluorescence and is particularly valuable for the
selective labeling of biomolecules. The presence of an azide functional group allows for its
participation in bioorthogonal "click chemistry"” reactions, enabling the precise and efficient
attachment of the fluorophore to alkyne-modified targets. This technical guide provides a
comprehensive overview of the chemical structure, properties, and common applications of AF
430 azide, including detailed experimental protocols and visual representations of its reaction
mechanisms and experimental workflows.

Chemical Structure

AF 430 azide is structurally identical to Alexa Fluor® 430 azide. The core of the molecule is a
coumarin scaffold, which is responsible for its fluorescent properties. The azide group is
attached via a linker, allowing it to react with alkyne-containing molecules with high specificity.
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Physicochemical and Spectroscopic Properties

The key properties of AF 430 azide are summarized in the table below, providing a quick

reference for experimental design and application.

Property Value Reference(s)
Molecular Weight ~585.6 g/mol [1][2]
Appearance Yellow solid [11[2]

Solubility Water, DMSO, DMF [1112]
Excitation Maximum (Aex) 430 - 432 nm [1][2]13]
Emission Maximum (Aem) 537 - 542 nm [11[3]

Molar Extinction Coefficient (g)

~15,000 - 15,955 L'mol~*-cm~?

[1](21[3]

Fluorescence Quantum Yield

(®)

0.23

[3]4]

pH Sensitivity

Insensitive in the range of pH 4
to 10

[3]

Storage Conditions

Store at -20°C, protected from

light and moisture.

[1](21[3]

Applications in Bioconjugation via Click Chemistry

AF 430 azide is a versatile tool for fluorescently labeling a wide range of biomolecules,

including proteins, nucleic acids, and glycans. Its utility stems from the azide group, which can

undergo highly specific and efficient cycloaddition reactions with alkynes. This process, known

as "click chemistry," is bioorthogonal, meaning it does not interfere with native biological

processes.

There are two primary types of click chemistry reactions in which AF 430 azide is employed:

o Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): This reaction involves the use of

a copper(l) catalyst to promote the formation of a stable triazole linkage between the azide
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and a terminal alkyne. CUAAC is highly efficient and proceeds under mild, agueous

conditions.

o Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry
reaction that utilizes a strained cyclooctyne derivative (e.g., DBCO, BCN) instead of a
terminal alkyne. The inherent ring strain of the cyclooctyne allows the reaction to proceed
without the need for a cytotoxic copper catalyst, making it ideal for live-cell imaging and in

vivo applications.[3]

Signaling Pathway: Click Chemistry Reaction
Mechanism

The following diagram illustrates the fundamental reaction mechanism of Copper-Catalyzed
Azide-Alkyne Cycloaddition (CuAAC) involving AF 430 azide.
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) Reaction.

Experimental Protocols
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
for Protein Labeling

This protocol is a general guideline for labeling an alkyne-modified protein with AF 430 azide.
Optimization may be required for specific proteins and applications.

Materials:

+ Alkyne-modified protein in an azide-free buffer (e.g., PBS)
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AF 430 azide

Anhydrous DMSO

Copper(ll) sulfate (CuSOa)

Sodium ascorbate

Copper-chelating ligand (e.g., THPTA, TBTA) - Optional but recommended

Degassing equipment (e.g., nitrogen or argon gas)

Purification column (e.g., size-exclusion chromatography)

Procedure:

» Prepare Stock Solutions:

o

Dissolve AF 430 azide in anhydrous DMSO to a final concentration of 10 mM.

[¢]

Prepare a 50 mM stock solution of sodium ascorbate in deionized water. This solution
should be made fresh.

[¢]

Prepare a 20 mM stock solution of CuSOa in deionized water.

[¢]

(Optional) Prepare a 50 mM stock solution of the copper-chelating ligand in deionized
water or DMSO.

Reaction Setup:

o In a microcentrifuge tube, add the alkyne-modified protein to the desired final
concentration in a suitable reaction buffer.

o Add the AF 430 azide stock solution to the protein solution. The molar excess of the dye
may need to be optimized (typically 3-10 fold excess over the protein).

o (Optional) If using a ligand, add it to the reaction mixture at a concentration typically 5-fold
higher than the copper concentration.
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o Add the CuSOas stock solution to the reaction mixture.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

 Incubation:
o Gently mix the reaction components.

o If possible, degas the reaction mixture with an inert gas (e.g., argon or nitrogen) to prevent
oxidation of the copper(l) catalyst.

o Incubate the reaction at room temperature for 1-2 hours, protected from light.
 Purification:

o Remove the unreacted AF 430 azide and other small molecules by passing the reaction
mixture through a size-exclusion chromatography column appropriate for the size of the
target protein.

e Characterization:

o Determine the degree of labeling by measuring the absorbance of the purified protein at
280 nm (for protein concentration) and ~430 nm (for dye concentration).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
for Live Cell Labeling

This protocol provides a general workflow for labeling azide-modified biomolecules within live
cells using a cyclooctyne-modified fluorescent probe (as an example of a copper-free reaction
partner for an azide-modified target). For labeling with AF 430 azide, the biomolecule of
interest would need to be modified with a strained alkyne.

Materials:

o Cells cultured with an azide-modified metabolic precursor (e.g., an azido sugar or amino
acid)
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o AF 430 azide (if the target is alkyne-modified) or a strained alkyne-modified dye if the target
is azide-modified.

e Cell culture medium

o Phosphate-buffered saline (PBS)

e Fluorescence microscope

Procedure:

e Metabolic Labeling:

o Culture cells in a medium supplemented with an appropriate azide-modified metabolic
precursor for a sufficient duration to allow for incorporation into the biomolecules of
interest.

o Cell Preparation:

o Gently wash the cells with pre-warmed PBS to remove any unincorporated azide
precursor.

o Labeling Reaction:

o Prepare a solution of the strained alkyne-modified fluorescent dye (or AF 430 azide if
labeling an alkyne-modified target) in a serum-free cell culture medium at the desired final
concentration (typically 1-10 pM).

o Add the labeling solution to the cells and incubate at 37°C for 30-60 minutes.

e Washing:

o Remove the labeling solution and wash the cells multiple times with PBS to remove any
unreacted dye.

e Imaging:
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o Image the cells using a fluorescence microscope with appropriate filter sets for AF 430
(Excitation: ~430 nm, Emission: ~540 nm).

Experimental Workflow: Protein Labeling and
Purification

The following diagram outlines a typical experimental workflow for labeling a protein with AF

430 azide using CuAAC.
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Workflow for Protein Labeling with AF 430 Azide.
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Conclusion

AF 430 azide is a powerful and versatile fluorescent probe for the specific labeling of
biomolecules through click chemistry. Its bright fluorescence, favorable spectroscopic
properties, and the bioorthogonality of its azide group make it an invaluable tool for researchers
in various fields, including cell biology, proteomics, and drug discovery. The choice between
copper-catalyzed and strain-promoted click chemistry allows for a broad range of applications,
from in vitro conjugation to live-cell imaging. Careful consideration of the experimental
conditions and appropriate controls will ensure successful and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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